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Compound of Interest

Compound Name: Nonylbenzene

Cat. No.: B091765

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of n-
Nonylbenzene (1-Phenylnonane), a key organic intermediate. The document outlines its core

physicochemical properties, details the standard experimental protocols for their determination,
and presents a logical workflow for property verification.

Physicochemical Data of n-Nonylbenzene

n-Nonylbenzene is a clear, colorless liquid classified as an aromatic hydrocarbon.[1] Its
physical properties are critical for its application in laboratory research and chemical synthesis.
A summary of its key quantitative data is presented below.
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Property Value Source
Melting Point -24 °C [21[3][4]
-24.15 °C [5]

Boiling Point 280.5 °C [2]

281 °C [3]

282 °C [4]1(5]

269.85 - 282.05 °C (543 - ]

555.2 K)

Density 0.8636 g/cm? at 20 °C [2]
0.858 g/mL at 25 °C [5]

Refractive Index 1.486 at 20 °C [2][3]
1.483 at 20 °C [4][5]

Molecular Weight 204.35 g/mol [1]
CAS Number 1081-77-2 [2][41[5]

Experimental Protocols for Determination

The accurate determination of melting and boiling points is fundamental for verifying the
identity and purity of a substance like n-Nonylbenzene.

The melting point of a substance is the temperature at which it transitions from a solid to a
liquid state. For a pure crystalline compound, this transition occurs over a narrow range
(typically 0.5-1.0°C). Impurities tend to lower the melting point and broaden the melting range.

Methodology:

o Sample Preparation: A small amount of solidified n-Nonylbenzene (previously frozen) is
finely powdered and packed into a capillary tube to a depth of 2-3 mm.
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o Apparatus Setup: The capillary tube is attached to a thermometer, ensuring the sample is

aligned with the thermometer bulb. This assembly is then placed in a heating bath apparatus,
such as a Thiele tube or a modern digital Mel-Temp apparatus.

Heating: The apparatus is heated gradually. An initial rapid heating can be used to find an
approximate melting range. For an accurate measurement, the heating rate is slowed to
approximately 1-2°C per minute as the temperature approaches the expected melting point.

Observation: The temperature is recorded at two points: T1, when the first drop of liquid
appears, and T2, when the entire sample has completely melted into a clear liquid. The
melting point is reported as the range T1-T2.

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. This method is suitable for small sample volumes.[7]

Methodology:

Sample Preparation: Approximately 0.5 mL of n-Nonylbenzene is placed into a small test
tube or a Durham tube.

Apparatus Setup: A capillary tube, sealed at one end, is placed into the liquid sample with its
open end down.[7] The sample tube is then attached to a thermometer, with the sample
aligned with the thermometer bulb.

Heating: The entire assembly is placed into a Thiele tube containing a high-boiling mineral
oil, ensuring the sample is fully submerged. The side arm of the Thiele tube is heated gently
with a Bunsen burner or microburner, which induces a convection current for uniform
heating.[7]

Observation: As the temperature rises, air trapped in the capillary tube will escape. Upon

reaching the boiling point, a rapid and continuous stream of bubbles will emerge from the
capillary tube's opening. Heating is continued for a short period to ensure the vapor of the
substance has replaced all the air in the capillary.

Measurement: The heat source is removed, and the liquid is allowed to cool. The boiling
point is the temperature at which the stream of bubbles ceases and the liquid just begins to
enter the capillary tube.
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Logical Workflow for Property Verification

The following diagram illustrates a standard workflow for the physical property characterization
and purity assessment of an n-Nonylbenzene sample in a research setting.

Experimental Phase

Acquire n-Nonylbenzene Sample

plit Sample Split Sample
Analysis & Verification
Melting Point Determination Boiling Point Determination Compile Literature Values
(Capillary Method) (Thiele Tube Method) (e.g., NIST, PubChem)

Compare Experimental Data
with Literature Values

Assess Purity
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Conclusion

Sample Verified / Impurities Suspected

Workflow for Physical Property Determination of n-Nonylbenzene

Click to download full resolution via product page

Caption: Workflow for n-Nonylbenzene property verification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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